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Compound of Interest

Compound Name: 5,5-Difluoropiperidine-2,4-dione
CAS No.: 1258638-28-6
Cat. No.: B2482491
. J

5,5-Difluoropiperidine-2,4-dione belongs to the class of fluorinated heterocyclic compounds,
which are of significant interest in medicinal chemistry.[1] The introduction of fluorine atoms can
profoundly alter the physicochemical and biological properties of a molecule, including its
metabolic stability and binding affinity.[2][3] However, the presence of the gem-difluoro group at
the 5-position and the dione functionality at the 2 and 4-positions of the piperidine ring also
introduces specific chemical considerations that are critical for safe handling.

The piperidine ring is a common scaffold in many pharmaceuticals.[4] The difluorinated carbon
may exhibit altered reactivity compared to its non-fluorinated counterpart. While the carbon-
fluorine bond is generally strong, the overall stability of the molecule can be influenced by
neighboring functional groups.[2][3] The dione functionality introduces acidic protons and
potential sites for nucleophilic attack.

Hazard Identification and Classification

Based on the analysis of related compounds, 5,5-Difluoropiperidine-2,4-dione should be
treated as a hazardous substance. The primary anticipated hazards are:

» Skin and Eye Irritation/Corrosion: Many piperidine derivatives are known to be corrosive to
the skin and eyes.[5][6][7] The presence of the dione group could exacerbate this. It is
prudent to assume this compound causes skin irritation and serious eye irritation.[8][9][10]
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o Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[9]
[10]

o Toxicity: Piperidine and some of its derivatives are toxic if inhaled, ingested, or absorbed
through the skin.[5][7][11] While the exact toxicity of this specific compound is unknown, a
precautionary approach is essential.

o Thermal Decomposition Hazards: During a fire, irritating and highly toxic gases may be
generated, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[12][13][14]

Table 1: Anticipated GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[8][9]
Serious Eye Damage/Eye oA Causes serious eye irritation.
Irritation [BI[13][15]

Specific target organ toxicity — 3 May cause respiratory
Single exposure irritation.[9][10]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is crucial when handling 5,5-Difluoropiperidine-
2,4-dione.

Engineering Controls

o Ventilation: All handling of this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[12][16]

o Eyewash Stations and Safety Showers: Easily accessible and regularly tested eyewash
stations and safety showers are mandatory in any laboratory where this compound is
handled.[17]

Personal Protective Equipment (PPE)

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/4-4-fluorobenzylpiperidine-pid_Rock43327.html
https://www.industrialchemicals.gov.au/sites/default/files/Piperidine_Human%20health%20tier%20II%20assessment.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-109724&DocumentType=MSD&DocumentId=109724_SDS_EU_EN.PDF&DocumentUID=401332&Language=EN&Country=EU&Origin=null
https://aksci.com/sds/2125DC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19555&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6484006&productDescription=4-TRIFLROMETHL+PIPERIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D5998_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/D5998_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19555&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/665525?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/4-4-fluorobenzylpiperidine-pid_Rock43327.html
https://www.benchchem.com/product/b2482491?utm_src=pdf-body
https://www.benchchem.com/product/b2482491?utm_src=pdf-body
https://aksci.com/sds/2125DC_SDS.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1543.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2482491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The selection of appropriate PPE is the final and critical barrier between the researcher and
potential exposure.

Personal Protective Equipment (PPE) for 5,5-Difluoropiperidine-2,4-dione:

Eye and Face Protection

m_“ Chemical safety goggles Face shield (if splash hazard exists)
Il

]
Respiratory Protection Chemical-resistant gloves (e.g., nitrile) Full-length pants and closed-toe shoes
( Personal Hygiene )L—-( NIOSH-approved i (if ion is ur idabl )

T
Thorough hand washing after handling

Click to download full resolution via product page
Caption: Hierarchy of Personal Protective Equipment.

o Eye and Face Protection: Wear chemical safety goggles that conform to recognized
standards.[10] A face shield may be necessary if there is a significant splash hazard.

o Skin Protection: Wear a laboratory coat, long pants, and closed-toe shoes.[12] Use

chemical-resistant gloves (e.qg., nitrile rubber) and inspect them for any signs of degradation
before use.[15]
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» Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be
controlled by local exhaust ventilation, a NIOSH-approved respirator should be worn.[16]

» Hygiene Measures: Wash hands thoroughly with soap and water after handling the
compound and before eating, drinking, or smoking.[12][17]

Safe Handling and Storage
Handling

e Avoid all personal contact with the substance.[12]

Do not breathe dust or aerosols.[18]

Use only in a chemical fume hood.[12]

Prevent the formation of dust and aerosols.

Take precautionary measures against static discharge.[16]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][16]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[13][19]

¢ Itis recommended to store this compound under an inert atmosphere, especially if it is found
to be air-sensitive.[9]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency.

First-Aid Measures

 Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, give
oxygen. Seek immediate medical attention.[9]
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» Skin Contact: In case of skin contact, immediately flush the affected area with plenty of water
for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate
medical attention.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[12]

Accidental Release Measures
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Accidental Spill Response Workflow

( Evacuate non-essential personnel )

tep 1

( Ensure adequate ventilation )

tep 2

( Wear appropriate PPE )

tep 3

( Contain the spill with inert material )

tep 4

( Collect the spilled material )

tep 5

( Dispose of as hazardous waste )

tep 6

( Clean the spill area )

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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o Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate
personal protective equipment (PPE) as outlined in Section 3.2. Ensure adequate ventilation.
[12]

o Environmental Precautions: Prevent the spilled material from entering drains, sewers, or
waterways.[12][16]

o Methods for Cleaning Up: For a solid spill, carefully sweep or vacuum up the material and
place it into a suitable, labeled container for disposal. Avoid generating dust.[12] For a liquid
spill, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a sealed
container for disposal.[16]

Physical and Chemical Properties

While specific data for 5,5-Difluoropiperidine-2,4-dione is not available, the following table
provides expected properties based on related structures.

Table 2: Anticipated Physical and Chemical Properties

Property Anticipated Value/Observation
Appearance White to off-white solid

Odor No data available

Solubility Likely soluble in organic solvents

Stable under recommended storage conditions.

Stability )

Strong oxidizing agents, strong acids, strong

Incompatible Materials
bases.[13][19]

Carbon oxides, nitrogen oxides, hydrogen

Hazardous Decomposition Products )
fluoride.[12][13][14]

Toxicological Information
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No specific toxicological data is available for 5,5-Difluoropiperidine-2,4-dione. However,
based on the known hazards of similar compounds, it should be handled as a substance with
the potential for acute toxicity, skin and eye irritation, and respiratory tract irritation.[9][20] Long-
term exposure to some heterocyclic compounds has been associated with more severe health
effects, reinforcing the need for stringent exposure controls.[21][22] The cleavage of the C-F
bond, although generally requiring specific conditions, can lead to the release of fluoride ions,
which have their own toxicological profile.[2][3]

Disposal Considerations

All waste containing 5,5-Difluoropiperidine-2,4-dione must be handled as hazardous waste.
[9] Dispose of the material and its container in accordance with all applicable federal, state, and
local regulations. Do not allow the material to enter the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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